Cas no 1252820-27-1 (2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide)

• Product Name: 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide
• CAS No: 1252820-27-1
• MF: C₂₄H₂₃N₃O₅S₂
• MW: 497.586523294449
• CID: 5459541
• Update Time: 2025-05-22

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-[(3-benzyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(3,4,5-trimethoxyphenyl)acetamide
• STL028956
• 2-(3-benzyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanyl-N-(3,4,5-trimethoxyphenyl)acetamide
• 2-[[3,4-Dihydro-4-oxo-3-(phenylmethyl)thieno[3,2-d]pyrimidin-2-yl]thio]-N-(3,4,5-trimethoxyphenyl)acetamide

• Inchi： 1S/C24H23N3O5S2/c1-30-18-11-16(12-19(31-2)21(18)32-3)25-20(28)14-34-24-26-17-9-10-33-22(17)23(29)27(24)13-15-7-5-4-6-8-15/h4-12H,13-14H2,1-3H3,(H,25,28)
• InChI Key： LFJZYVQIJROQJK-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=C(C(=C(C=1)OC)OC)OC)=O)C1=NC2C=CSC=2C(N1CC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 734
• XLogP3: 4.1
• Topological Polar Surface Area: 143

Additional information on 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide

Comprehensive Overview of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1252820-27-1)

2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1252820-27-1) is a specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique thieno[3,2-d]pyrimidin core, which is known for its potential biological activities, particularly in targeting specific enzymes and receptors. The presence of a benzyl group and a trimethoxyphenyl moiety further enhances its structural diversity, making it a promising candidate for various pharmaceutical applications.

One of the key reasons why researchers are increasingly interested in 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide is its potential role in cancer research. The trimethoxyphenyl group is often associated with compounds that exhibit anti-tubulin activity, which is crucial for disrupting microtubule dynamics in cancer cells. Additionally, the thienopyrimidine scaffold has been explored for its inhibitory effects on various kinases, which play a pivotal role in cell signaling pathways. These properties make this compound a valuable subject for drug development and targeted therapy studies.

In recent years, the demand for small-molecule inhibitors has surged, particularly in the context of personalized medicine. 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide aligns well with this trend, as its modular structure allows for further derivatization to optimize bioactivity and selectivity. Researchers are also investigating its potential in addressing drug resistance, a major challenge in modern therapeutics. The compound's ability to interact with multiple biological targets makes it a versatile tool for mechanistic studies and lead optimization.

From a synthetic chemistry perspective, the preparation of 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide involves multi-step reactions, including cyclization, sulfanylation, and amide coupling. These processes require careful optimization to achieve high yields and purity, which are critical for its application in high-throughput screening and preclinical studies. The compound's solubility and stability under physiological conditions are also areas of active research, as they directly impact its pharmacokinetic profile.

Beyond its pharmaceutical potential, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide has also been explored in chemical biology as a probe molecule to study enzyme-substrate interactions. Its fluorescent properties, if any, could further expand its utility in imaging and diagnostics. The compound's versatility underscores its importance in bridging the gap between basic research and translational medicine.

The market for thienopyrimidine-based compounds is expected to grow significantly, driven by the increasing prevalence of chronic diseases and the need for novel therapeutics. 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide is well-positioned to contribute to this growth, particularly in niche areas such as orphan drugs and rare diseases. Its unique structure and biological activity make it a compelling candidate for patent filings and collaborative research initiatives.

In conclusion, 2-({3-benzyl-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-(3,4,5-trimethoxyphenyl)acetamide (CAS No. 1252820-27-1) represents a fascinating example of how heterocyclic chemistry can drive innovation in drug discovery and beyond. Its multifaceted applications, from cancer therapy to chemical probes, highlight its potential to address some of the most pressing challenges in modern science. As research continues to unfold, this compound is likely to remain a focal point for scientists and industry professionals alike.